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Compound of Interest

Compound Name: 4,5-Dibromobenzene-1,2-diol

Cat. No.: B1296110 Get Quote

Essential Safety and Handling Guide for 4,5-
Dibromobenzene-1,2-diol
This guide provides crucial safety and logistical information for the handling and disposal of

4,5-Dibromobenzene-1,2-diol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is vital for ensuring personal safety and

environmental protection.

Hazard Identification and Personal Protective
Equipment
4,5-Dibromobenzene-1,2-diol is a chemical that poses several hazards, including causing

skin and serious eye irritation.[1][2] It may also cause respiratory irritation. This substance is

toxic to aquatic life with long-lasting effects.[1] Therefore, the use of appropriate personal

protective equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing.

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator. Use a dust mask

type N95 (US) or a respirator

with a particulates filter

conforming to EN 143.[1]

To be used when exposure

limits are exceeded, if irritation

occurs, or when dust formation

is likely.[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 4,5-Dibromobenzene-1,2-diol is crucial for maintaining a

safe laboratory environment. The following workflow outlines the key steps from preparation to

disposal.
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Workflow for Safe Handling of 4,5-Dibromobenzene-1,2-diol

Preparation

Handling

Post-Handling & Decontamination

Disposal

Review Safety Data Sheet (SDS)

Ensure adequate ventilation (e.g., fume hood)

Don appropriate PPE

Weigh and handle the chemical in a designated area

Avoid dust formation

Keep container tightly closed when not in use

Decontaminate work surfaces and equipment

Remove and dispose of contaminated PPE properly

Wash hands thoroughly

Collect waste in a labeled, sealed container

Dispose of contents/container to an approved waste disposal plant

Do not flush into surface water or sewer

Click to download full resolution via product page

Caption: Safe handling workflow for 4,5-Dibromobenzene-1,2-diol.
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Experimental Protocols
General Handling:

Ventilation: Always handle 4,5-Dibromobenzene-1,2-diol in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.[1][3]

Avoiding Dust: Take precautions to avoid the formation of dust during handling and weighing.

[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[1][2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[1]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)

with a full facepiece operated in pressure-demand or other positive pressure mode, along

with full protective gear.[1]
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Disposal Plan
Proper disposal of 4,5-Dibromobenzene-1,2-diol is critical to prevent environmental

contamination.

Waste Disposal Method:

Collection: Collect waste material in a suitable, closed, and properly labeled container.

Disposal Facility: Dispose of the contents and the container at an approved waste disposal

plant.[1][3]

Environmental Precaution: Do not allow the chemical to enter drains, surface water, or the

sanitary sewer system.[1][3] Waste is classified as hazardous and must be disposed of in

accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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